Iron fe-59

Specification

• CAS No.: 14596-12-4
• Molecular Formula: Fe
• Molecular Weight: 58.934874 g/mol
• IUPAC Name: iron-59
• Standard InChI: InChI=1S/Fe/i1+3
• Standard InChI Key: XEEYBQQBJWHFJM-AKLPVKDBSA-N
• Isomeric SMILES: [59Fe]
• SMILES: [Fe]
• Canonical SMILES: [Fe]

Introduction

Iron-59, denoted as Fe-59, is a radioactive isotope of iron with a mass number of 59. It contains 26 protons and 33 neutrons in its atomic nucleus. This radioisotope is widely used in biomedical research for studying iron metabolism and red cell production due to its ability to trace iron pathways within the body.

Production Methods

Fe-59 is produced by irradiating an enriched iron-58 target in a nuclear reactor through an (n, γ) reaction. This process involves bombarding the target with neutrons to induce neutron capture, resulting in the formation of Fe-59.

Applications in Biomedical Research

Iron-59 plays a crucial role in biomedical research for several reasons:

In Vivo Studies

It is used intravenously as part of compounds like ferric citrate to study various aspects of iron metabolism within living organisms. These studies help understand how the body absorbs, distributes, and excretes iron.

Red Cell Production

Fe-59 can be used alongside chromium Cr51 for estimating red blood cell production rates by labeling red cells or their precursors with these isotopes.

Limitations and Risks

While valuable for diagnostic purposes, using isotopes like Fe-57 or Cr51 carries risks such as hepatitis transmission from donor plasma or cells and potential radiation effects on health over time.